![molecular formula C17H16N2O4 B1210814 N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]-2-furancarboxamide](/img/structure/B1210814.png)
N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]-2-furancarboxamide
Overview
Description
N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]-2-furancarboxamide is a member of phthalimides.
Scientific Research Applications
Green Chemistry and Drug Design
A study explored environmentally friendly syntheses of potential analgesic and antipyretic compounds, including 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives and N-[(4-hydroxy-phenylcarbamoyl)-methyl]-phthalamic acid derivatives, showcasing the use of green chemistry in drug design and discovery (Reddy, Ramana Reddy, & Dubey, 2014).
Thermo-Responsive Polymers in Drug Delivery
Research on Poly(N-isopropyl acrylamide), a thermoresponsive polymer, highlights its application in drug delivery. Controlled room-temperature RAFT polymerization of N-isopropylacrylamide (NIPAM) was a focal point, underlining its potential in creating responsive drug delivery systems (Convertine et al., 2004).
Catalytic Oxidative Amidation
A study demonstrated the synthesis of 2,5-Furandicarboxamide via catalytic oxidative amidation of 5-hydroxymethylfurfural with aqueous NH3, using alkali manganese oxides. This highlights the compound's role in catalytic processes and synthesis of novel organic compounds (Li et al., 2017).
Radioligands in PET Imaging
Research involving N-[11C]methylated quinoline-2-carboxamides, including derivatives of the compound , focused on their potential as radioligands for imaging peripheral benzodiazepine receptors using positron emission tomography (PET), indicating its use in advanced imaging techniques (Matarrese et al., 2001).
Anti-inflammatory Properties
A study investigated the anti-inflammatory effects of peripheral benzodiazepine receptor ligands, including compounds structurally related to N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]-2-furancarboxamide, revealing its potential role in anti-inflammatory therapies (Torres et al., 1999).
Biodegradable Scaffolds in Tissue Engineering
Research on poly(N-isopropyl acrylamide)-based scaffolds with controlled porosity for tissue engineering applications highlights the relevance of derivatives of the compound in creating scaffolds for tissue regeneration and engineering (Galperin, Long, & Ratner, 2010).
properties
Product Name |
N-[2-(2-methylpropyl)-1,3-dioxo-5-isoindolyl]-2-furancarboxamide |
|---|---|
Molecular Formula |
C17H16N2O4 |
Molecular Weight |
312.32 g/mol |
IUPAC Name |
N-[2-(2-methylpropyl)-1,3-dioxoisoindol-5-yl]furan-2-carboxamide |
InChI |
InChI=1S/C17H16N2O4/c1-10(2)9-19-16(21)12-6-5-11(8-13(12)17(19)22)18-15(20)14-4-3-7-23-14/h3-8,10H,9H2,1-2H3,(H,18,20) |
InChI Key |
XNNCLZGGVOMKIW-UHFFFAOYSA-N |
SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CO3 |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CO3 |
solubility |
4.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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